Cas no 1500226-95-8 (2-Cyclopropylcyclobutan-1-amine)

• Product Name: 2-Cyclopropylcyclobutan-1-amine
• CAS No: 1500226-95-8
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5746699
• PubChem ID: 71743825
• Update Time: 2025-11-02

2-Cyclopropylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylcyclobutan-1-amine
• EN300-197140
• AKOS019582404
• 1500226-95-8
• Cyclobutanamine, 2-cyclopropyl-
• 2-Cyclopropyl-cyclobutylamine
• 2-Cyclopropylcyclobutanamine
• 2-Cyclopropylcyclobutan-1-amine

• Inchi： 1S/C7H13N/c8-7-4-3-6(7)5-1-2-5/h5-7H,1-4,8H2
• InChI Key： KXPVVIGIQFYGPL-UHFFFAOYSA-N
• SMILES： NC1CCC1C1CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 162.6±8.0 °C(Predicted)
• pka: 10.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Cyclopropylcyclobutan-1-amine

Exploring the Unique Properties and Applications of 2-Cyclopropylcyclobutan-1-amine (CAS No. 1500226-95-8)

The chemical compound 2-Cyclopropylcyclobutan-1-amine (CAS No. 1500226-95-8) has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This bicyclic amine, characterized by a cyclobutane ring fused with a cyclopropyl group, presents intriguing possibilities for researchers and industries alike. In this comprehensive overview, we delve into the molecular characteristics, synthesis pathways, and emerging uses of this fascinating compound.

From a structural perspective, 2-Cyclopropylcyclobutan-1-amine combines the strain energy of cyclobutane with the unique bonding properties of cyclopropane, creating a molecule with distinctive reactivity patterns. The presence of the amine group at position 1 of the cyclobutane ring adds further functional versatility, making this compound particularly interesting for pharmaceutical research and materials science applications. Recent studies have highlighted its potential as a building block in the development of novel bioactive molecules.

The synthesis of 2-Cyclopropylcyclobutan-1-amine typically involves multi-step organic transformations, often starting from readily available cyclobutane derivatives. Modern synthetic approaches frequently employ catalytic methods to construct the cyclopropyl-cyclobutane framework efficiently. Researchers have developed several optimized protocols for producing this compound with high purity and yield, making it increasingly accessible for various applications. The growing interest in strained ring systems has further boosted demand for this specialty chemical.

In pharmaceutical research, 2-Cyclopropylcyclobutan-1-amine serves as a valuable scaffold for drug discovery. Its rigid, three-dimensional structure makes it particularly useful for probing biological targets that require specific spatial arrangements. Medicinal chemists have utilized this compound in the development of potential therapeutic agents targeting neurological disorders and metabolic diseases. The compound's ability to modulate protein-protein interactions has also attracted attention in the field of chemical biology.

Beyond pharmaceuticals, 2-Cyclopropylcyclobutan-1-amine finds applications in materials science. Its unique structural features contribute to the development of advanced polymers with enhanced thermal stability and mechanical properties. Researchers are exploring its incorporation into specialty coatings and adhesives, where its rigid framework can improve material performance under demanding conditions. These applications align well with current industry trends toward high-performance, sustainable materials.

The commercial availability of 2-Cyclopropylcyclobutan-1-amine has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities and purities. Market analysts note growing demand from both academic institutions and industrial research facilities, particularly in regions with strong pharmaceutical and materials science sectors. Proper storage and handling recommendations typically include protection from moisture and oxidation to maintain compound integrity.

From a safety perspective, while 2-Cyclopropylcyclobutan-1-amine is not classified as hazardous under standard regulations, appropriate laboratory precautions should always be observed when handling this or any chemical compound. Researchers emphasize the importance of working in well-ventilated areas and using personal protective equipment as standard practice. These safety considerations reflect the broader scientific community's commitment to responsible chemical research and development.

Recent advancements in analytical techniques have enabled more detailed characterization of 2-Cyclopropylcyclobutan-1-amine and its derivatives. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have proven particularly valuable for structural confirmation and purity assessment. These analytical tools have also facilitated the study of the compound's behavior in various solvent systems and under different conditions, providing insights that support its expanding range of applications.

The future outlook for 2-Cyclopropylcyclobutan-1-amine appears promising, with ongoing research uncovering new potential uses across multiple disciplines. As synthetic methodologies continue to improve and the understanding of its chemical behavior deepens, this compound is likely to play an increasingly important role in scientific innovation. Its combination of structural novelty and functional versatility positions it well for continued exploration in both academic and industrial settings.

For researchers interested in working with 2-Cyclopropylcyclobutan-1-amine, numerous resources are available detailing its properties and handling requirements. The compound's growing presence in scientific literature reflects its rising importance as a tool for chemical research and development. As with any specialized chemical, consultation with experts and thorough review of available technical data is recommended before beginning experimental work with this interesting molecule.